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Compound of Interest

Triethyl Sodium
Compound Name:

Methanetricarboxylate
CAS No.: 68922-87-2
Cat. No.: B017516

Get Quote

Executive Summary

Triethyl Sodium Methanetricarboxylate (CAS: 68922-87-2) is the sodium salt of the
methanetricarboxylate anion, a highly stabilized carbanion species.[1] Unlike transient
enolates, this compound exists as a stable solid due to the extensive resonance delocalization
of the negative charge across three ester carbonyl groups.[1] It serves as a critical "soft"
nucleophile in the synthesis of complex heterocycles, including Hsp90 inhibitors and HIV-1
integrase inhibitors, offering superior control over alkylation reactions compared to simpler
malonate derivatives.
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Parameter Data

CAS Number 68922-87-2 (Salt); 6279-86-3 (Parent Neutral)

ngcontent-ng-c176312016="" _nghost-ng-

Molecular Formula ¢3009799073="" class="inline ng-star-inserted">

Molecular Weight 254.21 g/mol
Appearance White to off-white crystalline solid
Melting Point 196-200 °C (dec.)

Soluble in polar aprotic solvents (DMSO, DMF);

Solubility sparingly soluble in

Molecular Architecture & Resonance

The structural integrity of triethyl sodium methanetricarboxylate relies on the unique
electronic environment of the central carbon atom.[1] In its neutral parent form, this carbon is
ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

hybridized. Upon deprotonation, the resulting anion rehybridizes, allowing the lone pair to
occupy a

-orbital that overlaps with the
-systems of the three adjacent carbonyl groups.

The "Mercedes-Benz" Anion Geometry

The anion adopts a planar or near-planar "Y" shape (resembling the Mercedes-Benz logo) to
maximize orbital overlap.[1] The negative charge is not localized on the central carbon but is
distributed equally among the three carbonyl oxygen atoms.[1] This delocalization confers
exceptional stability, making it a "soft" nucleophile according to HSAB (Hard and Soft Acids and
Bases) theory.[1]

Sodium Coordination
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The sodium cation (ngcontent-ng-c176312016=""_nghost-ng-c3009799073="" class="inline
ng-star-inserted">

) does not exist as a free ion in the solid state but is chelated by the electron-rich carbonyl
oxygens. This chelation creates a tight ion pair, which must be disrupted (using polar solvents
like DMF or crown ethers) to maximize nucleophilic reactivity during synthesis.[1]

Visualization of Resonance & Synthesis

The following diagram illustrates the synthesis pathway and the resonance stabilization that
defines the molecule's reactivity.
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Figure 1: Synthetic route from diethyl malonate and the resonance stabilization mechanism of
the methanetricarboxylate anion.

Synthesis & Preparation Protocol

The synthesis is a two-stage process.[1] First, the neutral triester is constructed via C-acylation
of a malonate enolate.[1] Second, the stable sodium salt is generated.[1]

Step 1: Synthesis of Neutral Triethyl
Methanetricarboxylate

Reaction: Nucleophilic substitution of ethyl chloroformate by sodiomalonic ester.[1]
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e Activation: Generate the enolate of diethyl malonate using sodium ethoxide (

) in dry ethanol.

e Acylation: Add ethyl chloroformate (ngcontent-ng-c176312016=""_nghost-ng-
c3009799073="" class="inline ng-star-inserted">

) dropwise under reflux. The enolate attacks the carbonyl of the chloroformate.

o Workup: Neutralize, extract with ether, and distill. The neutral product is a liquid (bp ~253
°C).[1]

Step 2: Formation of the Sodium Salt

Reaction: Deprotonation of the acidic methine proton (ngcontent-ng-c176312016=""_nghost-
ng-c3009799073="" class="inline ng-star-inserted">

~9).
e Solvent Selection: Use anhydrous diethyl ether or THF.[1]
e Base Addition: Add a stoichiometric amount of Sodium Hydride (

) or Sodium Ethoxide (
) at 0°C.

o Note:ngcontent-ng-c176312016=""_nghost-ng-c3009799073="" class="inline ng-star-
inserted">

is preferred for cleaner workup (byproduct is
gas).

« |solation: The sodium salt precipitates as a white solid.[1] Filter under inert atmosphere
(Argon/Nitrogen) to prevent hydrolysis.[1]

e Drying: Vacuum dry to remove residual solvent.[1]

Spectroscopic Characterization
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Identification of the salt versus the neutral parent is distinct in NMR spectroscopy due to the

loss of the methine proton and the shielding effects of the negative charge.[1]

Neutral Parent
(ngcontent-ng-

c176312016=""
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class="inline ng-star- )

inserted">
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enolate character.
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Reactivity & Applications in Drug Discovery

Triethyl sodium methanetricarboxylate is utilized when high selectivity is required.[1] Its
steric bulk prevents "over-alkylation" (a common issue with simple malonates) and directs
reaction towards specific electrophiles.[1]

Heterocycle Synthesis (Hsp90 & HIV Integrase
Inhibitors)

The core utility of this structure lies in its ability to form 6-membered nitrogen heterocycles.[1][2]
o Mechanism: It reacts with anilines or imidates to form dihydroquinoline-3-carboxylic acids.[1]

» Pathway: The triester moiety allows for sequential cyclization and decarboxylation steps,
essential for building the scaffold of HIV-1 integrase inhibitors.[1]

Michael Addition

As a stable, soft nucleophile, it undergoes Michael addition to ngcontent-ng-c176312016=

_nghost-ng-c3009799073="" class="inline ng-star-inserted">

-unsaturated carbonyls. The steric bulk of the three ester groups ensures that the addition
occurs 1,4 (conjugate) rather than 1,2 (direct), providing high regioselectivity.

Handling & Stability

e Hygroscopicity: The sodium salt is hygroscopic.[1] It must be stored in a desiccator or
glovebox.[1] Moisture converts it back to the neutral protonated form and sodium hydroxide.

[1]
o Thermal Stability: Stable up to ~190°C. Above this, it may decarboxylate.[1]
o Safety: Irritant to eyes and skin.[1] Handle in a fume hood to avoid inhalation of dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 2. Malonates in Cyclocondensation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Triethyl methanetricarboxylate (6279-86-3) 1H NMR spectrum [chemicalbook.com]
o 4. Triethyl methanetricarboxylate [webbook.nist.gov]

» To cite this document: BenchChem. [Triethyl Sodium Methanetricarboxylate: Structural
Architecture & Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017516/docs#triethyl-sodium-methanetricarboxylate-
structural-architecture-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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